Cas no 1393363-74-0 (tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate)

• Product Name: tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate
• CAS No: 1393363-74-0
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5824094
• PubChem ID: 102293689
• Update Time: 2025-05-25

tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-4-fluoro-, 1,1-dimethylethyl ester, (βS)-
• tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate

• Inchi： 1S/C13H18FNO2/c1-13(2,3)17-12(16)8-11(15)9-4-6-10(14)7-5-9/h4-7,11H,8,15H2,1-3H3/t11-/m0/s1
• InChI Key： NFNMWFXDRVMROC-NSHDSACASA-N
• SMILES： C1([C@@H](N)CC(OC(C)(C)C)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 239.132
• Monoisotopic Mass: 239.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±32.0 °C(Predicted)
• pka: 7.58±0.10(Predicted)

Additional information on tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate

Comprehensive Overview of tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate (CAS No. 1393363-74-0)

tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate (CAS No. 1393363-74-0) is a chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. This compound features a 4-fluorophenyl group and a tert-butyl ester moiety, making it a versatile building block for drug discovery. Its (3S)-stereochemistry is particularly valuable in the development of enantioselective catalysts and biologically active molecules. Researchers often search for "CAS 1393363-74-0 supplier" or "tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate synthesis" to explore its commercial availability and synthetic routes.

The growing interest in fluorinated compounds in medicinal chemistry has elevated the importance of this molecule. Fluorination, a key trend in drug design, improves metabolic stability and bioavailability—topics frequently queried as "why are fluorinated drugs more stable" in search engines. The 4-fluorophenyl group in this compound aligns with the "fluorine in pharmaceuticals" research trend, addressing questions like "how does fluorine affect drug potency." Its tert-butyl ester group also attracts attention due to its role as a protective group, a subject often searched as "tert-butyl ester deprotection methods."

From a synthetic perspective, 1393363-74-0 serves as a precursor for peptide mimetics and small molecule inhibitors, areas dominating recent PubMed queries such as "amino acid derivatives in drug discovery." The (3S)-configuration is crucial for asymmetric synthesis, a hot topic in organic chemistry forums tagged with "chiral building blocks 2024." Laboratories optimizing "green chemistry routes for amino esters" also study this compound due to its relevance in sustainable pharmaceutical manufacturing.

Analytical characterization of tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate typically involves HPLC chiral separation and NMR spectroscopy—techniques frequently searched alongside "CAS 1393363-74-0 purity analysis." The compound's logP and solubility data are often requested by formulation scientists investigating "prodrug design strategies." These properties make it valuable for developing BBB-penetrating compounds, a trending subject in neuropharmacology circles.

In the context of regulatory compliance, 1393363-74-0 is classified as a non-hazardous research chemical under standard handling conditions. However, queries like "is tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate toxic" reflect proper safety considerations. The compound's stability profile—often discussed under "amino ester storage conditions"—makes it suitable for long-term research applications without special containment requirements.

The commercial landscape for CAS 1393363-74-0 shows increasing demand from contract research organizations (CROs) and generic drug manufacturers. Market analysis reveals growing searches for "bulk tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate" and "GMP-grade amino acid derivatives," reflecting industry needs. Patent databases indicate its utility in kinase inhibitor development, correlating with the rise in "targeted cancer therapy intermediates" searches.

Emerging applications include its use in PROTAC technology (a trending topic searched as "PROTAC linker chemistry") and bioconjugation strategies. The primary amine functionality allows diverse derivatization, answering frequent queries about "modifying amino acid esters." These cutting-edge uses position tert-butyl (3S)-3-amino-3-(4-fluorophenyl)propanoate as a future-forward compound in chemical biology.